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Compound Name:

methoxybenzaldehyde
CAS No.: 1017060-05-7
Cat. No.: B2447430

Get Quote

Executive Summary

4-Tert-butyl-3-methoxybenzaldehyde (CAS 1017060-05-7) is a specialized aromatic
intermediate characterized by a lipophilic tert-butyl group and a polar methoxy substituent on a
benzaldehyde core. Unlike commodity chemicals like Vanillin (4-hydroxy-3-
methoxybenzaldehyde), this compound lacks extensive public solubility datasets.

This guide addresses that gap by providing a theoretical solubility landscape derived from
structural analogs and Quantitative Structure-Property Relationship (QSPR) models.
Furthermore, it establishes a standardized experimental protocol for researchers to generate
precise solubility curves, essential for optimizing reaction yields and designing crystallization
processes.

Key Insight: The steric bulk of the tert-butyl group significantly enhances solubility in non-polar
hydrocarbons compared to its methoxy-only analogs, while the aldehyde function maintains
solubility in polar aprotic solvents.
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Physicochemical Profile & Analog Analysis

To predict the behavior of 4-Tert-butyl-3-methoxybenzaldehyde, we analyze it alongside
structurally validated analogs. This triangulation allows for high-confidence estimation of its
solubility parameters.

ble 1: e Phusicochemical :

Target Compound Analog 2: 3-Ethoxy-
(4-Tert-butyl-3- Analog 1: 4-Tert- 4-

Property
methoxybenzaldeh  butylbenzaldehyde methoxybenzaldeh
yde) yde

CAS 1017060-05-7 939-97-9 1131-52-8

MW 192.25 g/mol 162.23 g/mol 180.20 g/mol
Predicted: Low-

Physical State melting solid or Liquid Solid (MP: 51-53 °C)
Viscous Oill

LogP (Est.) 35-3.9 3.2 1.6

Water Solubility Insoluble (< 50 mg/L) Very Low (120 mg/L) Low
Toluene, DCM, Ethyl

Key Solvents Toluene, Methanol Ethanol, Acetone

Acetate

Note: The introduction of the tert-butyl group at the 4-position disrupts crystal packing less than
a 3,5-di-tert-butyl pattern, but significantly increases lipophilicity compared to ethoxy/methoxy
analogs.

Theoretical Solubility Landscape
Hansen Solubility Parameters (HSP)

For process design, we utilize the "Like Dissolves Like" principle quantified by the interaction
radius (

) in Hansen space. The target molecule possesses:

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b2447430/docs?utm_src=pdf-body#technical-guide-solubility-profile-characterization-of-4-tert-butyl-3-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2447430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Dispersion forces (
): High (due to tert-butyl group).
e Polarity (

): Moderate (aldehyde/methoxy dipoles).

e Hydrogen Bonding (
): Low (Acceptor only; no donor).

Predicted Solubility Ranking:

Chlorinated Solvents (DCM, Chloroform): Excellent solubility. High interaction with the
aromatic ring and aldehyde dipole.

o Aromatic Hydrocarbons (Toluene, Xylene): Very Good. The tert-butyl group acts as a
lipophilic anchor.

o Esters & Ketones (Ethyl Acetate, Acetone): Good. Suitable for reaction media but may
require cooling for crystallization.[1]

» Alcohols (Methanol, Ethanol): Moderate to Good (Temperature dependent). Best candidates
for cooling crystallization.

 Aliphatic Hydrocarbons (Hexane, Heptane): Poor to Moderate. Likely acts as an anti-solvent
at low temperatures.

Experimental Determination Protocols

Since specific literature values are rare, the following self-validating protocols are required to
generate actionable data for your specific batch.

Protocol A: Visual Polythermal Method (VPM)

Best for: Rapidly generating solubility curves for crystallization design.

Workflow:
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» Preparation: Weigh exactly 1.0 g of solute into a precision glass vial.
e Solvent Addition: Add solvent in small increments (e.g., 0.5 mL).
o Heating: Heat to reflux (or specific

) until dissolved.

e Cooling: Cool at a controlled rate (0.5 °C/min) with stirring.
e Observation: Record the temperature (

) where the first crystal/turbidity appears.

e Iteration: Add more solvent to the same vial and repeat to find

for a lower concentration.

Protocol B: Gravimetric Saturation (The Gold Standard)

Best for: Precise isothermal solubility data (e.g., at 25°C).
o Saturation: Add excess solid to 10 mL of solvent. Stir at fixed temperature for 24 hours.
« Filtration: Filter the supernatant through a 0.45 um PTFE syringe filter (pre-heated to T).

o Evaporation: Transfer a known volume of filtrate to a pre-weighed dish. Evaporate solvent
under vacuum.

e Weighing: Weigh the dry residue to calculate concentration (

Process Development Visualization
Diagram 1: Solubility Determination Workflow

This logic flow ensures data integrity during the characterization phase.
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Caption: Standardized workflow for determining solubility limits. Gravimetric analysis is
preferred for high-solubility organic intermediates.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2447430/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-characterization-of-4-tert-butyl-3-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2447430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Diagram 2: Solvent Selection Decision Matrix

Use this decision tree to select the optimal solvent based on the solubility data generated
above.

High Solubility
(>150 g/L)

Ideal Reaction Solvent
(Homogeneous)
Solubility Data Input Ethanol, IPA ) l Moté;(r)(i\;%gc;l/lil;nllty } If dS/dT is high >Cdeal C(:(r:yos(;«'lslilrl]lgz’all\t/:gges)olvenﬁ
Hexane, Water
Ideal Anti-Solvent

DCM, Toluene

Low Solubility
(<10 g/L)

Click to download full resolution via product page

Caption: Decision matrix for assigning solvent roles (Reaction medium vs. Crystallization
solvent) based on solubility thresholds.

Applications in Synthesis & Purification[4]
Reaction Solvent Selection

For reactions involving 4-Tert-butyl-3-methoxybenzaldehyde (e.g., reductive amination,
oxidation), Toluene is the recommended solvent.

e Reasoning: It provides high solubility for the lipophilic tert-butyl group, allows for azeotropic
water removal (Dean-Stark), and is easily recoverable.

Purification by Crystallization

Since the compound is likely a low-melting solid, "oiling out" is a risk.
¢« Recommended System:Ethanol/Water or Methanol/Water.
e Protocol: Dissolve in warm Ethanol (

). Slowly add Water until turbidity persists. Cool slowly to
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« Alternative: If the compound is an oil, purification via vacuum distillation is preferred (analog
BP ~250°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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